molecular formula C27H43FO B1235577 6-Fluorovitamin D3 CAS No. 91625-75-1

6-Fluorovitamin D3

Cat. No.: B1235577
CAS No.: 91625-75-1
M. Wt: 402.6 g/mol
InChI Key: UDZMUGUNVYTWDQ-IXWVCVGDSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-fluorovitamin D3 is a sesquiterpenoid.

Scientific Research Applications

Bone Health and Osteoporosis

  • Vitamin D is pivotal in osteoporosis treatment, but the optimal dose is debated. A study comparing high-dose Vitamin D3 (6,500 IU/day) with a standard dose (800 IU/day) in postmenopausal women found no superiority of the high dose in improving bone mineral density (BMD) in the hip and spine. Both doses moderately reduced bone turnover, suggesting potential benefits in bone health and osteoporosis management (Grimnes et al., 2011).

Psoriasis Treatment

  • Topical treatments of psoriatic plaques with Vitamin D3 analogues have shown promising results. One study demonstrated that topical 1α,24-dihydroxyvitamin D3 significantly decreased proliferating basal keratinocytes in psoriatic lesions, suggesting its potential as a treatment for plaque-type psoriasis (Glade et al., 1995).

Immunomodulation and Microbiome

  • Vitamin D3 has been attributed immunomodulatory properties, influencing the human mucosa-associated and stool microbiome. A study found that Vitamin D3 supplementation altered the gut microbiome in the upper gastrointestinal tract, decreasing the relative abundance of certain bacteria and increasing bacterial richness. This might explain its positive influence on gastrointestinal diseases like inflammatory bowel disease (Bashir et al., 2015).

Respiratory Health

  • Vitamin D3 intake has been associated with reduced duration and severity of upper respiratory tract infections (URTIs), indicating its potential role in enhancing immune response and improving quality of life during URTI episodes (Shimizu et al., 2017).

Safety and Dosage in Multiple Sclerosis

  • The safety of Vitamin D3 in adults with multiple sclerosis was evaluated, showing that high doses did not cause hypercalcemia or hypercalciuria. This supports the feasibility of using pharmacologic doses of Vitamin D3 in clinical research for multiple sclerosis and potentially other diseases (Kimball et al., 2007).

Properties

CAS No.

91625-75-1

Molecular Formula

C27H43FO

Molecular Weight

402.6 g/mol

IUPAC Name

(1S,3E)-3-[(2E)-2-[(3R,3aS,7aS)-3a-methyl-3-[(2R)-6-methylheptan-2-yl]-2,3,4,6,7,7a-hexahydro-1H-inden-5-ylidene]-1-fluoroethylidene]-4-methylidenecyclohexan-1-ol

InChI

InChI=1S/C27H43FO/c1-18(2)7-6-8-20(4)25-14-12-22-11-10-21(17-27(22,25)5)15-26(28)24-16-23(29)13-9-19(24)3/h15,18,20,22-23,25,29H,3,6-14,16-17H2,1-2,4-5H3/b21-15+,26-24+/t20-,22-,23+,25-,27+/m1/s1

InChI Key

UDZMUGUNVYTWDQ-IXWVCVGDSA-N

Isomeric SMILES

C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(C/C(=C/C(=C\3/C[C@H](CCC3=C)O)/F)/CC2)C

SMILES

CC(C)CCCC(C)C1CCC2C1(CC(=CC(=C3CC(CCC3=C)O)F)CC2)C

Canonical SMILES

CC(C)CCCC(C)C1CCC2C1(CC(=CC(=C3CC(CCC3=C)O)F)CC2)C

Synonyms

6-fluoro-vitamin D3
6-fluorovitamin D3

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
6-Fluorovitamin D3
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